Cas no 937636-69-6 (2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole)

• Product Name: 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole
• CAS No: 937636-69-6
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5767670
• PubChem ID: 33778496
• Update Time: 2025-10-05

2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,5,6,7-tetrahydro-1H-1,3-benzodiazole
• 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole
• 937636-69-6
• AKOS000320135
• EN300-7208551
• F31296
• 2-bromo-4,5,6,7-tetrahydro-1H-benzimidazole
• 1H-Benzimidazole, 2-bromo-4,5,6,7-tetrahydro-

• Inchi： 1S/C7H9BrN2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H2,(H,9,10)
• InChI Key： VBOVGHHSVZJAOI-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CCCC2)N1

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole

2-Bromo-4,5,6,7-Tetrahydro-1H-Benzo[d]Imidazole: A Comprehensive Overview

The compound with CAS No. 937636-69-6, commonly referred to as 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The benzo[d]imidazole core of this molecule provides a unique platform for further functionalization and exploration of its chemical properties.

Recent studies have highlighted the potential of 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole as a versatile building block in organic synthesis. Its structure features a bromine atom at the 2-position and a saturated ring system (tetrahydro), which introduces both electronic and steric effects that can be exploited in various chemical transformations. Researchers have demonstrated that this compound can undergo nucleophilic substitution reactions due to the presence of the bromine atom, making it an ideal precursor for synthesizing more complex molecules with diverse functionalities.

The synthesis of 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole typically involves multi-step processes that combine principles from both organic and inorganic chemistry. One common approach involves the reaction of an appropriate imidazole derivative with brominating agents under controlled conditions. The tetrahydro ring system is often introduced through hydrogenation or catalytic processes that selectively saturate specific double bonds within the molecule. These methods ensure high yields and excellent control over the final product's stereochemistry.

One of the most promising applications of this compound lies in its use as a ligand in transition metal catalysis. The nitrogen atoms within the imidazole ring can coordinate with metal centers, facilitating catalytic cycles in reactions such as cross-couplings and hydrogenations. Recent research has shown that 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole derivatives can act as effective ligands for palladium catalysts in Suzuki-Miyaura couplings. This application underscores its potential in developing more efficient and sustainable chemical processes.

In addition to its role in catalysis, this compound has also been explored for its electronic properties in materials science. The combination of the aromatic imidazole ring and the saturated tetrahydro system creates a molecule with interesting electronic characteristics. Researchers have investigated its use as a component in organic semiconductors and light-emitting materials. Preliminary results suggest that it could serve as a building block for developing advanced optoelectronic devices.

Another area where 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole has shown promise is in medicinal chemistry. Its structural features make it an attractive candidate for drug design programs targeting various therapeutic areas. For instance, derivatives of this compound have been studied for their potential as kinase inhibitors or modulators of ion channels. The bromine atom at position 2 provides an excellent site for further substitution with bioactive groups, enabling the creation of highly specific drug candidates.

The study of benzo[d]imidazoles like this compound has also contributed to our understanding of heterocyclic chemistry. Their unique reactivity patterns and stability under various reaction conditions make them valuable tools for exploring new synthetic pathways. For example, recent work has focused on using these compounds as templates for constructing larger polycyclic structures through intramolecular cyclization reactions.

In conclusion, 2-Bromo-4,5,6,7-tetrahydro-1H-benzo[d]imidazole is a multifaceted compound with significant potential across multiple disciplines. Its versatility as a building block in organic synthesis combined with its intriguing chemical properties positions it as an important molecule for future research and development efforts.